Cas no 1361530-25-7 (4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid)

• Product Name: 4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid
• CAS No: 1361530-25-7
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4967018
• Update Time: 2025-11-01

4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid

• Inchi： 1S/C13H5Cl3F3NO2/c14-4-1-5(15)9(6(16)2-4)10-11(17)7(3-8(21)22)20-13(19)12(10)18/h1-2H,3H2,(H,21,22)
• InChI Key： ZUUMLFUTJHKITO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=C(N=C(CC(=O)O)C=1F)F)F)Cl)Cl

Computed Properties

• Exact Mass: 368.933796 g/mol
• Monoisotopic Mass: 368.933796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2
• Molecular Weight: 370.5

Additional information on 4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid

Research Update on 4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid (CAS: 1361530-25-7)

The compound 4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid (CAS: 1361530-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its structural features, including the trichlorophenyl and trifluoropyridine moieties, contribute to its high reactivity and specificity, making it a valuable building block in medicinal chemistry. Researchers have explored its utility in the development of herbicides, fungicides, and anti-inflammatory agents, with promising results in preliminary assays.

One of the most notable advancements in the study of 4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid is its application in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study reported a significant reduction in inflammatory markers in animal models, suggesting potential for further development as an anti-inflammatory drug candidate.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for this compound. A team at the University of Cambridge developed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate larger-scale production and further exploration of its applications.

Despite these promising developments, challenges remain in fully characterizing the pharmacokinetic and toxicological profiles of 4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid. Ongoing studies are investigating its metabolic stability, bioavailability, and potential side effects to ensure its suitability for clinical use. Preliminary data indicate that the compound exhibits favorable stability in plasma, but further in vivo studies are required to confirm these findings.

In conclusion, 4-(2,4,6-Trichlorophenyl)-3,5,6-trifluoropyridine-2-acetic acid represents a promising candidate for various applications in the pharmaceutical and agrochemical industries. Its unique structural properties and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic potential and addressing remaining challenges related to its development and commercialization.